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Compound of Interest

Compound Name: Leoligin

Cat. No.: B1254254

TGRS Signaling Pathways

TGRS is a cell membrane receptor activated by bile acids.[6] Its activation triggers a cascade of
intracellular events with therapeutic implications.[6] The primary signaling pathway involves the
coupling to Gas proteins, which stimulates adenylyl cyclase to increase intracellular cyclic
adenosine monophosphate (CAMP) levels.[6][7][8] This elevation in cAMP activates Protein
Kinase A (PKA), which in turn phosphorylates the cAMP Response Element-Binding protein
(CREB).[1][7] Activated CREB promotes the expression of anti-inflammatory genes while
inhibiting pro-inflammatory pathways like Nuclear Factor kB (NF-kB).[1][9][10] TGR5 activation
is also linked to the secretion of glucagon-like peptide-1 (GLP-1), which is crucial for glucose
homeostasis.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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